Cas no 33695-05-5 (4-Benzothiazolecarboxylicacid, 2-(4-chlorophenyl)-4,5,6,7-tetrahydro-)

• Product Name: 4-Benzothiazolecarboxylicacid, 2-(4-chlorophenyl)-4,5,6,7-tetrahydro-
• CAS No: 33695-05-5
• MF: C₁₄H₁₂ClNO₂S
• MW: 293.768581390381
• CID: 319373
• PubChem ID: 214682
• Update Time: 2025-04-19

4-Benzothiazolecarboxylicacid, 2-(4-chlorophenyl)-4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 4-Benzothiazolecarboxylicacid, 2-(4-chlorophenyl)-4,5,6,7-tetrahydro-
• 2-(4-chlorophenyl)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid
• p-Chlorophenyl-2 carboxy-4 tetrahydro-4,5,6,7 benzothiazole [French]
• p-Chlorophenyl-2 carboxy-4 tetrahydro-4,5,6,7 benzothiazole
• 4,5,6,7-Tetrahydro-2-(p-chlorophenyl)-4-benzothiazolecarboxylic acid
• 4-Benzothiazolecarboxylic acid, 4,5,6,7-tetrahydro-2-(p-chlorophenyl)-
• 33695-05-5
• DTXSID00955309
• BRN 0619355

• Inchi： 1S/C14H12ClNO2S/c15-9-6-4-8(5-7-9)13-16-12-10(14(17)18)2-1-3-11(12)19-13/h4-7,10H,1-3H2,(H,17,18)
• InChI Key： HZGXQVUQSUZGGR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC2=C(CCCC2C(=O)O)S1

Computed Properties

• Exact Mass: 293.02786
• Monoisotopic Mass: 293.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.409
• Boiling Point: 507.8°C at 760 mmHg
• Flash Point: 260.9°C
• Refractive Index: 1.64
• PSA: 50.19